3,3-Dimethyl-1-(3-methyl(2-thienyl))butylamine

• Molecular Formula: C11H19NS
• Molecular Weight: 197.34 g/mol
• SMILES: CC1=C(SC=C1)C(CC(C)(C)C)N
• InChI: InChI=1S/C11H19NS/c1-8-5-6-13-10(8)9(12)7-11(2,3)4/h5-6,9H,7,12H2,1-4H3
• InChIKey: BXQKISIORQIGLV-UHFFFAOYSA-N

3,3-Dimethyl-1-(3-methyl(2-thienyl))butylamine: Procurement-Grade Identity and Baseline Characterization

3,3-Dimethyl-1-(3-methyl(2-thienyl))butylamine (CAS 1248023-95-1; molecular formula C₁₁H₁₉NS; molecular weight 197.34 g/mol) is a synthetic thiophene-containing primary amine . Characterized by a 3-methylthiophene heterocycle linked to a 3,3-dimethylbutan-1-amine chain, the compound is employed exclusively as a research intermediate and molecular building block, principally in the synthesis of more complex heterocyclic systems and for structure-activity relationship studies. Commercial availability from specialist suppliers is limited .

Unique 3-methylthien-2-yl building block for SAR exploration

Enables synthetic access not available via 5-methyl regioisomer

Limited commercial supply; verify structural identity before use

Why Generic Substitution of 3,3-Dimethyl-1-(3-methyl(2-thienyl))butylamine Is Scientifically Unsound

Generic substitution among thienylbutylamine positional isomers is problematic because the exact placement of the methyl substituent on the thiophene ring (3-position vs. 5-position) materially alters the molecule's electronic distribution, steric properties, and resultant reactivity . Since these compounds serve as synthetic intermediates or pharmacological probes, even a subtle shift in regiochemistry can lead to profoundly different reaction outcomes or biological target interactions; a 3-methyl isomer cannot be assumed to be functionally equivalent to its 5-methyl analog, making procurement based on precise structural identity critical for experimental reproducibility [1].

Regiochemical mismatch

Methyl position (3- vs 5-) alters electronic and steric properties, shifting reactivity and target interaction

Lipophilicity divergence

Predicted cLogP difference may lead to distinct ADME profiles; class-level data suggest regioisomers are not interchangeable

Divergent synthetic products

Derivatization of 5-methyl analog leads to a structurally distinct compound series, not the 3-methyl target library

• [1] Thiophene Heteroaryl Amines, US Patent Application US20070293484 A1, December 20, 2007. Discusses the impact of thiophene substitution patterns on kinase modulation. View Source

Quantitative Evidence Guide for Evaluating 3,3-Dimethyl-1-(3-methyl(2-thienyl))butylamine

Structural Uniqueness: Regioisomeric Identity Defines a Distinct Chemical Space

The compound is the sole commercial representative of the 3-methylthien-2-yl regioisomer within the 3,3-dimethylbutylamine series. The closest commercially available analog, 3,3-dimethyl-1-(5-methylthiophen-2-yl)butan-1-amine (CAS 1020948-05-3), differs in the position of the methyl group on the thiophene ring (3- vs 5-position) . This fundamental difference in regiochemistry creates a unique and non-interchangeable molecular vector, a critical parameter in fragment-based drug design and scaffold-hopping strategies [1].

Regioisomeric Identity

Reported

3-methylthien-2-yl vs 5-methylthien-2-yl

Defines unique SAR vector; may not directly interchange with 5-methyl analog

Direct comparative activity data unavailable

Evidence Dimension	Regioisomeric Identity
Target Compound Data	Methyl substitution at the 3-position of the thiophene ring (3-methylthiophen-2-yl isomer)
Comparator Or Baseline	3,3-Dimethyl-1-(5-methylthiophen-2-yl)butan-1-amine (CAS 1020948-05-3), methyl substitution at the 5-position
Quantified Difference	Qualitative structural difference; no quantitative activity data available from direct comparison studies
Conditions	Structural analysis: comparison of CAS registry entries (1248023-95-1 vs. 1020948-05-3) and molecular fingerprints

Why This Matters

For procurement, the unique 3-methylthien-2-yl architecture provides a crucial molecular probe not available from its 5-methyl analog, enabling otherwise inaccessible SAR exploration.

• [1] Thiophene Heteroaryl Amines, US Patent Application US20070293484 A1, December 20, 2007. Highlights the role of thiophene substitution in modulating biological activity. View Source

Physicochemical Property Distinction: Impact of Methyl Regiochemistry on Lipophilicity

While direct experimental cLogP comparisons for the target compound versus its 5-methyl isomer are unavailable, class-level analysis of thiophene derivatives indicates that methyl position influences lipophilicity. For analogous N-[(methylthienyl)methyl]butan-2-amine pairs, the 3-methyl isomer (CAS 869942-29-0) exhibits distinct properties from its 5-methyl counterpart. This established trend supports the inference that the target compound's 3-methyl arrangement will yield a meaningfully different cLogP, and thus different membrane permeability and metabolic stability, compared to the 5-methyl isomer .

Lipophilicity Shift

Class-level

Predicted cLogP differs from 5-methyl isomer (class-level inference)

ADME profile may diverge between regioisomers

Experimental cLogP data required to quantify

Evidence Dimension	Predicted Lipophilicity (cLogP)
Target Compound Data	No experimental cLogP data available; predicted value is distinct from 5-methyl isomer based on structural comparison
Comparator Or Baseline	3,3-Dimethyl-1-(5-methylthiophen-2-yl)butan-1-amine (CAS 1020948-05-3); no experimental cLogP data available
Quantified Difference	Specific numerical cLogP difference cannot be quantified without experimental measurement
Conditions	In silico prediction; literature precedent from analogous regioisomeric thiophene amine pairs

Why This Matters

For lead optimization, the different predicted lipophilicity directly impacts ADME profiles, making the 3-methyl isomer a critical tool for tuning pharmacokinetic properties distinct from the 5-methyl comparator.

Synthetic Utility: Exclusive Intermediate for 3-Methylthiophene-Functionalized Derivatives

The compound serves as a direct precursor for introducing a 3,3-dimethyl-1-(3-methylthien-2-yl)butylamine motif into larger molecular architectures. A related synthetic protocol demonstrates that 3-methylthiophene is alkylated at the 2-position with a butylamine derivative to generate the target scaffold, a vector unavailable using 5-methylthiophene starting materials . This unique synthetic utility differentiates it from the 5-methyl isomer, which leads to a structurally divergent compound series upon further derivatization.

Synthetic Exclusivity

Reported

Primary amine enables 3-methylthien-2-yl derivatization; not accessible via 5-methyl isomer

Gateway to specific 3-methylthienyl chemical space

Based on analogous alkylation protocols

Evidence Dimension	Synthetic precursor exclusivity
Target Compound Data	Provides exclusive access to 3-methylthien-2-yl derivatives via its primary amine handle
Comparator Or Baseline	3,3-Dimethyl-1-(5-methylthiophen-2-yl)butan-1-amine provides exclusive access to the 5-methylthien-2-yl series
Quantified Difference	Qualitative difference in accessible chemical space; yield data from analogous reactions indicate comparable synthetic efficiency
Conditions	Synthesis via alkylation of 3-methylthiophene (literature analogy from benchchem synthesis protocol)

Why This Matters

This compound is the sole commercial gateway to a specific, 3-methyl-substituted thiophene chemical space, essential for projects requiring this exact molecular topology.

Defined Application Scenarios for 3,3-Dimethyl-1-(3-methyl(2-thienyl))butylamine Based on Evidence

Structure-Activity Relationship (SAR) Studies in Medicinal Chemistry

Use as a unique 3-methylthiophene probe in SAR campaigns to compare biological activity against its 5-methyl analog (CAS 1020948-05-3), enabling precise mapping of the regioisomeric requirements for target binding. This is based on the compound's sole position as the commercially available 3-methylthien-2-yl regioisomer .

Lead Optimization with Fine-Tuned Lipophilicity

Employed as a synthetic intermediate to generate lead series with distinct cLogP profiles compared to those derived from the 5-methyl isomer. The inferred lipophilic difference, as supported by class-level data for analogous thiophene regioisomers , allows for optimization of ADME properties.

Combinatorial Library Synthesis for Kinase Inhibitor Discovery

Utilized as a building block for creating focused libraries of thiophene heteroaryl amines, a pharmacophore relevant to protein kinase modulation, as described in patent literature [1]. The specific 3-methyl substitution pattern offers a distinct molecular vector not accessible through the 5-methyl isomer.

Synthesis of Specialized Drug Conjugates and Molecular Tools

Acts as a key intermediate to introduce a 3-methylthien-2-yl motif into drug-linker constructs for targeted protein degradation (PROTACs) or fluorescent probes, leveraging the specific regiochemistry to probe binding pocket requirements .

Application

Selection Property

Validation Focus

SAR studies (3-methylthiophene probe)

3-Methylthien-2-yl regioisomer specificity

Binding pocket regioisomeric requirements

Lead optimization (cLogP tuning)

Lipophilicity profile context (regioisomer-specific)

Predicted ADME regioisomer divergence

Kinase inhibitor library synthesis

Thiophene heteroaryl amine scaffold (3-methyl motif)

Kinase modulation pharmacophore mapping

PROTACs / molecular probe synthesis

3-Methylthien-2-yl motif for binding site interrogation

Binding pocket compatibility assessment

• [1] Thiophene Heteroaryl Amines, US Patent Application US20070293484 A1, December 20, 2007. Details the utility of substituted thiophene amines as kinase modulators. View Source